2-(2-Methylphenyl)-1,3-thiazole-5-carbaldehyde
Overview
Description
2-(2-Methylphenyl)-1,3-thiazole-5-carbaldehyde (2MPCA) is an important intermediate for the synthesis of a range of compounds and has been studied extensively for its potential applications in a variety of fields. 2MPCA is a highly reactive compound, and its reactivity and stability have been studied in depth. The synthesis of 2MPCA is a complex process and requires careful control of reaction conditions.
Scientific Research Applications
Urease Inhibition
2-(2-Methylphenyl)-1,3-thiazole-5-carbaldehyde: has been studied for its potential as a urease inhibitor . Urease is an enzyme that catalyzes the hydrolysis of urea into carbon dioxide and ammonia, which can lead to various health issues such as kidney stones and peptic ulcers. Compounds with a thiourea moiety, similar to the thiazole ring in the target molecule, have shown significant inhibitory activity against urease .
Organic Synthesis
This compound can serve as a precursor or intermediate in organic synthesis, particularly in the construction of more complex molecules. Its aldehyde group is reactive and can be used in various chemical reactions, such as the formation of Schiff bases, which are useful in synthesizing heterocyclic compounds.
Metal-Organic Frameworks (MOFs)
The structural features of 2-(2-Methylphenyl)-1,3-thiazole-5-carbaldehyde make it a candidate for creating linkers in MOFs. MOFs are porous materials with applications in gas storage, separation, and catalysis. The aromatic and heterocyclic components of the molecule could contribute to the stability and functionality of MOFs.
Ligand in Catalysis
Similar to related compounds, it could act as a ligand in catalytic systems due to its ability to coordinate with metals. This coordination can enhance the activity and selectivity of catalysts in various chemical reactions.
Mechanism of Action
Target of Action
Compounds with similar structures have been found to interact with various enzymes and receptors
Mode of Action
It’s possible that it interacts with its targets in a manner similar to related compounds, potentially involving mechanisms such as competitive inhibition, allosteric modulation, or covalent modification . More research is needed to confirm these hypotheses and elucidate the exact mode of action.
Biochemical Pathways
Related compounds have been found to influence various metabolic and signaling pathways
Result of Action
Related compounds have been found to exert various biological effects, potentially providing some clues about the possible effects of this compound .
properties
IUPAC Name |
2-(2-methylphenyl)-1,3-thiazole-5-carbaldehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9NOS/c1-8-4-2-3-5-10(8)11-12-6-9(7-13)14-11/h2-7H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FKAXXEIMWMHQQP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1C2=NC=C(S2)C=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9NOS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90650816 |
Source
|
| Record name | 2-(2-Methylphenyl)-1,3-thiazole-5-carbaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90650816 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
203.26 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2-Methylphenyl)-1,3-thiazole-5-carbaldehyde | |
CAS RN |
915919-92-5 |
Source
|
| Record name | 2-(2-Methylphenyl)-1,3-thiazole-5-carbaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90650816 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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